4-Nitrophenylvinylether

• Molecular Formula: C16H12N2O5
• Molecular Weight: 312.28 g/mol
• IUPAC Name: 1-nitro-4-[2-[2-(4-nitrophenyl)ethenoxy]ethenyl]benzene
• InChI: InChI=1S/C16H12N2O5/c19-17(20)15-5-1-13(2-6-15)9-11-23-12-10-14-3-7-16(8-4-14)18(21)22/h1-12H
• InChI Key: MKTYJJAJBSMKEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=COC=CC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

These compounds are typically utilized in organic synthesis, pharmaceuticals, and materials science due to their electron-withdrawing nitro group, which enhances reactivity in substitution and coupling reactions .

Comparison with Similar Compounds

4-Nitrophenol

• CAS: Not explicitly listed (commonly known as 100-02-7).
• Molecular Formula: C₆H₅NO₃.
• Hazards : Severe skin irritation; requires Butyl Rubber gloves and full protective clothing .
• Applications : Intermediate in dye and pesticide synthesis.

4-Nitrophenethylamine Hydrochloride

• CAS : 29968-78-3.
• Molecular Formula : C₈H₁₁ClN₂O₂.
• Properties: Pharma intermediate with multiple synonyms (e.g., 2-(4-nitrophenyl)ethanamine Hydrochloride). Features a nitro group on the phenyl ring, enhancing its role in drug synthesis .

4-(4-Nitrophenyl)but-3-en-2-one

• CAS : 3490-37-6.
• Molecular Formula: C₁₀H₉NO₃.
• Applications : Laboratory chemical used in organic synthesis; requires handling in ventilated areas .

4-Chlorophenyl Phenyl Ether

• CAS: Not provided (commonly 7005-72-3).
• Molecular Formula : C₁₂H₉ClO.
• Applications : Listed in analytical catalogs as a persistent pollutant; used in flame retardants and polymers .

Hazard Comparison

Compound	Key Hazards	Protective Measures
4-Nitrophenol	Skin corrosion, systemic toxicity	Butyl Rubber gloves, full-body PPE
4-Nitrophenethylamine HCl	Limited hazard data; presumed irritant	Standard lab PPE (gloves, goggles)
4-(4-Nitrophenyl)but-3-en-2-one	Combustible, eye irritation	Ventilation, flame control